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Compound of Interest

Compound Name: Leualacin

Cat. No.: B1674780 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of Leualacin, a potent fluoroquinolone antibiotic chemically known as

Levofloxacin, is critical to ensure laboratory safety, prevent environmental contamination, and

maintain regulatory compliance. Unused or waste Leualacin, particularly in its concentrated

form, should be managed as hazardous chemical waste. This guide provides a comprehensive

overview of the necessary procedures for its safe handling and disposal in a laboratory setting.

Leualacin (Levofloxacin) Data Sheet
For safe handling and disposal, it is essential to be aware of the physical, chemical, and

toxicological properties of Leualacin. The following table summarizes key quantitative data.
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Property Value Reference

Chemical Identity

IUPAC Name

(S)-9-fluoro-2,3-dihydro-3-

methyl-10-(4-methylpiperazin-

1-yl)-7-oxo-7H-pyrido[1,2,3-de]

[1][2]benzoxazine-6-carboxylic

acid

[3]

Synonyms
Leualacin, Levofloxacin, L-

Ofloxacin, (-)-Ofloxacin
[4]

CAS Number 100986-85-4 [4][5]

Molecular Formula C₁₈H₂₀FN₃O₄ [3][6]

Molecular Weight
361.37 g/mol (anhydrous),

370.38 g/mol (hemihydrate)
[3][7]

Physical Properties

Appearance

Light yellowish-white to yellow-

white crystal or crystalline

powder

[3][7][8]

Melting Point 218 - 227 °C / 424.4 - 440.6 °F [5]

Boiling Point 572 °C / 1061.6 °F [5]

Solubility
Approx. 100 mg/mL at pH 0.6-

5.8
[8]

Flash Point > 110 °C / > 230 °F [5]

Stability & Reactivity

Chemical Stability

Stable under normal

conditions. Decomposes in

daylight.

[1][6][9]

Incompatible Materials Strong oxidizing agents [10]

Hazardous Decomposition Emits toxic fumes of nitrogen

oxides and hydrogen fluoride

[5]
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when heated to

decomposition.

Toxicological Data

Acute Oral Toxicity (LD₅₀, rat) 1478 mg/kg [11]

Acute Oral Toxicity (LD₅₀,

mouse)
1803 mg/kg [11]

Ecotoxicity Data

Toxicity to Algae (EC₅₀, M.

aeruginosa)
7.9 µg/L [12]

Predicted No Effect

Concentration (PNEC)
Lowest HC5: 6.52 µg L−1 [13]

Disposal Protocol: Managing Leualacin Waste
There are no standard laboratory protocols for the chemical inactivation or neutralization of

Leualacin. Therefore, all Leualacin waste must be handled as hazardous chemical waste. The

following step-by-step procedure outlines the proper disposal process.

Objective: To safely collect, label, and dispose of Leualacin waste in accordance with

institutional and regulatory guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-

resistant gloves.

Designated, leak-proof, and clearly labeled hazardous waste container (compatible with the

waste type, e.g., polyethylene for aqueous solutions).

Hazardous waste labels.

Waste manifest or logbook as required by your institution.

Procedure:
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Risk Assessment and PPE:

Before handling Leualacin waste, conduct a risk assessment.

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

Waste Segregation:

Do not mix Leualacin waste with other waste streams unless permitted by your

institution's hazardous waste management plan.

Segregate waste into solid, liquid, and contaminated sharps.

Disposal of Solid Leualacin Waste (unused powder, contaminated items):

Collect expired or unused solid Leualacin in its original container or a securely sealed,

compatible container.

Place items contaminated with Leualacin (e.g., weighing boats, contaminated gloves,

bench paper) into a designated, sealed plastic bag or container.

Label the container clearly as "Hazardous Waste" and specify "Leualacin" as the content.

Disposal of Liquid Leualacin Waste (stock solutions, cell culture media):

Collect all liquid waste containing Leualacin in a designated, leak-proof, and shatter-

resistant hazardous waste container.[14]

Do not dispose of Leualacin solutions down the drain.[5]

Securely cap the container when not in use to prevent spills and evaporation.

Label the container as "Hazardous Waste" and list all chemical components, including

"Leualacin" and its approximate concentration.

Disposal of Contaminated Sharps:
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Dispose of any sharps (e.g., needles, serological pipettes) contaminated with Leualacin in

a designated, puncture-resistant sharps container labeled for hazardous chemical waste.

Labeling and Storage:

Ensure all waste containers are accurately and clearly labeled with "Hazardous Waste,"

the full chemical name "Leualacin," and any other components.

Store the sealed and labeled waste containers in a designated satellite accumulation area,

away from incompatible chemicals.

Arranging for Pickup and Disposal:

Follow your institution's specific procedures for arranging the pickup of hazardous waste

by the Environmental Health and Safety (EHS) department or a licensed waste disposal

contractor.

Complete all necessary paperwork, such as a waste manifest, accurately.

Leualacin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Leualacin waste in a laboratory setting.
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Caption: Decision workflow for Leualacin waste disposal.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Leualacin, minimizing risks to personnel and the environment. Always consult your

institution's specific Environmental Health and Safety guidelines for detailed requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674780#leualacin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426
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